Cas no 1380001-93-3 (3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine)

• Product Name: 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine
• CAS No: 1380001-93-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 6192640
• PubChem ID: 82508784
• Update Time: 2025-06-11

3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine
• EN300-2000176
• 1380001-93-3

• Inchi： 1S/C10H12ClNO2/c11-8-4-7(2-1-3-12)5-9-10(8)14-6-13-9/h4-5H,1-3,6,12H2
• InChI Key： FUNNGNGUYSDWMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)CCCN

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine

Comprehensive Overview of 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 1380001-93-3): Properties, Applications, and Research Insights

The compound 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 1380001-93-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This chlorinated dioxaindan derivative is characterized by a propan-1-amine side chain, which enhances its reactivity and functionality in synthetic pathways. Researchers and industry professionals are increasingly exploring its role in the development of novel bioactive compounds, particularly in the context of central nervous system (CNS) targeting molecules and enzyme modulation.

In recent years, the demand for high-purity specialty chemicals like 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine has surged, driven by advancements in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for CAS 1380001-93-3?" or "How does the chloro-substituted dioxaindan core influence pharmacological activity?" These questions reflect the growing interest in optimizing the compound's properties for targeted applications. Analytical techniques such as NMR spectroscopy and HPLC-MS are frequently employed to validate its purity and structural integrity, ensuring compliance with stringent industry standards.

The thermodynamic stability and solubility profile of 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine make it a candidate for formulation development, especially in lipophilic drug delivery systems. Its amine functionality allows for further derivatization, enabling the creation of prodrugs or bioconjugates. Notably, the compound's heterocyclic framework aligns with trends in fragment-based drug design, a strategy gaining traction in precision medicine research. Discussions in academic forums often highlight its potential as a scaffold for kinase inhibitors or GPCR ligands, though detailed mechanistic studies remain ongoing.

From an industrial perspective, CAS 1380001-93-3 is synthesized via multi-step organic reactions, including Pd-catalyzed cross-coupling and reductive amination. Environmental and safety considerations are paramount, with green chemistry principles being integrated to minimize waste. A frequently searched topic is: "Is 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine compatible with continuous flow chemistry?"—a reflection of the shift toward sustainable manufacturing practices. Regulatory guidelines emphasize proper handling under controlled laboratory conditions, though it is not classified under restricted categories.

Emerging studies suggest that modifications to the dioxaindan core of 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine could enhance its blood-brain barrier permeability, a critical factor for neurotherapeutic agents. Computational models, including molecular docking simulations, are being leveraged to predict its interactions with biological targets. As the scientific community prioritizes AI-driven compound optimization, this molecule exemplifies the intersection of traditional synthetic chemistry and digital innovation.

In summary, 3-(7-chloro-1,3-dioxaindan-5-yl)propan-1-amine (CAS No. 1380001-93-3) represents a versatile building block with broad implications for medicinal chemistry and industrial applications. Its structural modularity and functional adaptability position it as a subject of continued exploration, addressing both current challenges and future opportunities in molecular science.